Cas no 827605-47-0 (4(1H)-Quinazolinone, 2-chloro-5,6,7-trimethoxy-)

• Product name: 4(1H)-Quinazolinone, 2-chloro-5,6,7-trimethoxy-
• CAS No: 827605-47-0
• MF: C₁₁H₁₁N₂O₄Cl
• MW: 270.66904
• CID: 683246
• PubChem ID: 136235107

4(1H)-Quinazolinone, 2-chloro-5,6,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-chloro-5,6,7-trimethoxy-
• 2-chloro-5,6,7-trimethoxy-1H-quinazolin-4-one
• DTXSID40740377
• GKPRWIVTCJUQHM-UHFFFAOYSA-N
• 827605-47-0
• 2-Chloro-5,6,7-trimethoxyquinazolin-4(1H)-one
• SCHEMBL5264451
• 2-chloro-5,6,7-trimethoxy-1,4-dihydroquinazolin-4-one

• Inchi： InChI=1S/C11H11ClN2O4/c1-16-6-4-5-7(9(18-3)8(6)17-2)10(15)14-11(12)13-5/h4H,1-3H3,(H,13,14,15)
• InChI Key： GKPRWIVTCJUQHM-UHFFFAOYSA-N
• SMILES： COC1=C(C(=C2C(=C1)N=C(NC2=O)Cl)OC)OC

Computed Properties

• Exact Mass: 270.0407345g/mol
• Monoisotopic Mass: 270.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2Ų
• XLogP3: 1.7